Cas no 56004-61-6 (o-Xylene-d10)

• Product Name: o-Xylene-d10
• CAS No: 56004-61-6
• MF: C₈D₁₀
• MW: 116.2266
• MDL: MFCD00037698
• CID: 89883
• PubChem ID: 24850537
• Update Time: 2025-06-08

o-Xylene-d10 Chemical and Physical Properties

Names and Identifiers

• o-Xylene-d10
• 1,2,3,4-tetradeuterio-5,6-bis-trideuteriomethyl-benzene
• 1,2-Dimethylbenzene-d10
• DE355C
• decadeuterio-o-xylene
• EINECS 259-942-8
• o-Xylene-d101000µg
• Perdeuterated o-xylene
• o-Xylene-d{10}

• MDL： MFCD00037698
• Inchi： InChI=1S/C8H10/c1-7-5-3-4-6-8(7)2/h3-6H,1-2H3/i1D3,2D3,3D,4D,5D,6D
• InChI Key： CTQNGGLPUBDAKN-ZGYYUIRESA-N
• SMILES： C([2H])([2H])([2H])C1=C([2H])C([2H])=C([2H])C([2H])=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 116.14100
• Monoisotopic Mass: 116.141
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 56.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: liquid
• Density: 0.953 g/mL at 25 °C(lit.)
• Melting Point: -25 °C (lit.)
• Boiling Point: 142 °C(lit.)
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.5016(lit.)
• PSA: 0.00000
• LogP: 2.30340
• Merck: 14,10081
• Sensitiveness: Moisture Sensitive
• Solubility: Insoluble

o-Xylene-d10 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H312,H315,H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 1307 3
• WGK Germany：2
• Hazard Category Code： 10-20/21-38
• Safety Instruction： S25
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• Storage Condition：Flammable area
• Packing Group：II
• Risk Phrases：R10; R20/21; R38
• Safety Term：S25
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents